![molecular formula C8H5ClN4 B3032961 2-Amino-6-chloro-4-methylpyridine-3,5-dicarbonitrile CAS No. 64829-09-0](/img/structure/B3032961.png)
2-Amino-6-chloro-4-methylpyridine-3,5-dicarbonitrile
Overview
Description
2-Amino-6-chloro-4-methylpyridine-3,5-dicarbonitrile (ACMPDC) is a chemical compound that is widely used in scientific research and laboratory experiments. It is a colorless crystalline solid that has a melting point of 92-93°C and a boiling point of 285°C. ACMPDC is a versatile compound that has many applications in scientific research, including its use as a reagent in organic synthesis, as a catalyst in the synthesis of other compounds, and as a ligand for metal complexes.
Scientific Research Applications
Alzheimer's Disease and Neurovascular Diseases
One of the significant applications of 2-amino-6-chloro-4-methylpyridine-3,5-dicarbonitrile and its derivatives is in the treatment of Alzheimer's disease and neurovascular diseases. Researchers have synthesized various compounds from this compound, which have shown modest inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are associated with the progression of Alzheimer's disease. Some compounds also exhibited neuroprotective properties, potentially offering therapeutic benefits for Alzheimer's disease and neurovascular diseases due to their role in cholinergic dysfunction and oxidative stress (Samadi et al., 2010).
Solid-State Fluorescence
Another application of derivatives of this compound is in solid-state fluorescence. Compounds synthesized from reactions with primary and secondary amines have demonstrated fluorescence in the violet or blue region of the spectrum. This property can be leveraged in various scientific and industrial applications, including materials science and sensor technology (Ershov et al., 2017).
Prion Disease Inhibition
This compound-based compounds have been identified as inhibitors of prion replication in cultured cells. These compounds mimic dominant-negative prion protein mutants and show potential in treating prion diseases. Some derivatives of this chemical scaffold have significantly improved bioactivity against the infectious prion isoform and are suitable for further evaluation in animal models of prion disease (May et al., 2007).
Corrosion Inhibition
Derivatives of this compound have also been found effective as corrosion inhibitors. Their efficiency in inhibiting corrosion in metals like mild steel in acidic environments makes them valuable in industrial applications. This property is particularly useful in the field of materials engineering and maintenance of industrial equipment (Mahmoud et al., 2018).
Safety and Hazards
properties
IUPAC Name |
2-amino-6-chloro-4-methylpyridine-3,5-dicarbonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN4/c1-4-5(2-10)7(9)13-8(12)6(4)3-11/h1H3,(H2,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KXEZBQTZEBDTNH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=C1C#N)Cl)N)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30345638 | |
Record name | 2-Amino-6-chloro-4-methylpyridine-3,5-dicarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30345638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.60 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
64829-09-0 | |
Record name | 2-Amino-6-chloro-4-methylpyridine-3,5-dicarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30345638 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.